(2R)-Octahydro-1H-indole-2-carboxylic acid

• CAS RN: 108507-42-2
• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol
• IUPAC Name: (2R,3aR,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylic acid
• InChI: InChI=1S/C9H15NO2/c11-9(12)8-5-6-3-1-2-4-7(6)10-8/h6-8,10H,1-5H2,(H,11,12)/t6-,7-,8-/m1/s1
• InChI Key: CQYBNXGHMBNGCG-BWZBUEFSSA-N
• Isomeric SMILES: C1CC[C@@H]2[C@H](C1)C[C@@H](N2)C(=O)O
• SMILES: C1CCC2C(C1)CC(N2)C(=O)O
• synonyms: octahydroindole-2-carboxylic acid

Description

This compound is characterized by its indole and carboxylic acid functional groups and is known for its role as a key intermediate in the synthesis of various pharmaceuticals and biologically active compounds . It is a white crystalline solid that is soluble in methanol and water .

Scientific Research Applications

L-Octahydroindole-2-carboxylic acid has numerous applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules, including pharmaceuticals.

Biology: This compound is used in the study of enzyme interactions and protein folding due to its unique structure.

Medicine: It is a key intermediate in the synthesis of drugs targeting central nervous system disorders, such as antipsychotics and antidepressants.

Industry: It is used in the production of various biologically active compounds and as a building block for novel therapeutic agents.

Preparation Methods

L-Octahydroindole-2-carboxylic acid can be synthesized through several methods. One common method involves the hydrogenation of indolin-2-carboxylic acid in the presence of a ruthenium catalyst . The reaction is carried out under basic conditions, which significantly increases the reaction yield and activity . Industrial production methods often involve similar hydrogenation processes, ensuring high yield and purity of the final product .

Chemical Reactions Analysis

L-Octahydroindole-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different derivatives, depending on the reagents and conditions used.

Reduction: It can be reduced to form simpler compounds, often using hydrogenation techniques.

Substitution: The indole ring allows for various substitution reactions, where different functional groups can be introduced.

Common reagents used in these reactions include hydrogen gas for reduction, oxidizing agents like potassium permanganate for oxidation, and various halogenating agents for substitution reactions . The major products formed from these reactions depend on the specific conditions and reagents used.

Mechanism of Action

The mechanism of action of L-Octahydroindole-2-carboxylic acid involves its interaction with specific molecular targets and pathways. It acts as a proline substitute in pharmacologically active peptides and as a structural component of certain drugs, such as Perindopril . The compound’s unique structure allows it to form stable trans-amide bonds, contributing to its effectiveness in various biological contexts .

Comparison with Similar Compounds

L-Octahydroindole-2-carboxylic acid is similar to other indole derivatives, such as:

• Indole-2-carboxylic acid
• Indole-3-acetic acid
• Indole-3-butyric acid
• Perindopril

Compared to these compounds, L-Octahydroindole-2-carboxylic acid is unique due to its fully hydrogenated indole ring, which provides distinct chemical and biological properties . Its ability to form stable trans-amide bonds and its role as a proline substitute make it particularly valuable in pharmaceutical applications .

Synthesis routes and methods

Procedure details